Cas no 1501535-04-1 (2-(3-chloro-5-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(3-chloro-5-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 1501535-04-1
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 6055389
• PubChem ID: 83710725
• Update Time: 2024-01-13

2-(3-chloro-5-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-chloro-5-methoxy-α,α-dimethyl-
• 2-(3-chloro-5-methoxyphenyl)-2-methylpropanoic acid
• EN300-1139311
• 1501535-04-1

• Inchi： 1S/C11H13ClO3/c1-11(2,10(13)14)7-4-8(12)6-9(5-7)15-3/h4-6H,1-3H3,(H,13,14)
• InChI Key： ZHBXXUDIOQZPBM-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C(O)=O)=CC(OC)=CC(Cl)=C1

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 333.2±32.0 °C(Predicted)
• pka: 4.13±0.14(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes